Cas no 2418733-58-9 (3-iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

3-Iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with an iodine atom at the 3-position and a trifluoromethyl group at the 7-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine moiety facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethyl group enhances metabolic stability and bioavailability. Its rigid bicyclic framework offers steric control in derivatization, supporting the development of targeted bioactive molecules. Suitable for use in medicinal chemistry and material science, this compound provides a versatile scaffold for structure-activity relationship studies.

3-iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure

2418733-58-9 structure

Product Name:3-iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

CAS No:2418733-58-9

MF:C₇H₇F₃IN₃

MW:317.050263643265

MDL:MFCD32678995

CID:5680545

PubChem ID:154577202

Update Time:2025-10-28

3-iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-3-iodo-7-(trifluoromethyl)-
- 3-iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- 3-iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- MDL： MFCD32678995
- Inchi： 1S/C7H7F3IN3/c8-7(9,10)5-1-2-12-6-4(11)3-13-14(5)6/h3,5,12H,1-2H2
- InChI Key： NYHXDOZVLRHOKW-UHFFFAOYSA-N
- SMILES： C12=C(I)C=NN1C(C(F)(F)F)CCN2

Experimental Properties

Density: 2.26±0.1 g/cm3(Predicted)
Boiling Point: 333.9±42.0 °C(Predicted)
pka: 1.41±0.40(Predicted)

3-iodo-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

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